Cas no 220465-48-5 (Ethyl 8-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylate)

• Product Name: Ethyl 8-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylate
• CAS No: 220465-48-5
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• MDL: MFCD00139523
• CID: 1092100
• PubChem ID: 1473604
• Update Time: 2025-04-20

Ethyl 8-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylate
• ethyl8-methyl-2-phenylimidazo[1,2-a]pyridine-3-carboxylate
• AKOS005087399
• SMR000169168
• CHEMBL1446244
• HMS2409J16
• Oprea1_192959
• MFCD00139523
• MLS000543199
• Ethyl8-methyl-2-phenylimidazo(1,2-a)pyridine-3-carboxylate
• 3E-709
• 220465-48-5

• MDL： MFCD00139523
• Inchi： 1S/C17H16N2O2/c1-3-21-17(20)15-14(13-9-5-4-6-10-13)18-16-12(2)8-7-11-19(15)16/h4-11H,3H2,1-2H3
• InChI Key： UITKHAJJPIWQTC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C2C=CC=CC=2)N=C2C(C)=CC=CN21)=O

Computed Properties

• Exact Mass: 280.121177757g/mol
• Monoisotopic Mass: 280.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles